5-Methylthioimidazo[5,1-b]thiazole

• Molecular Formula: C6H6N2S2
• Molecular Weight: 170.3 g/mol
• IUPAC Name: 5-methylsulfanylimidazo[5,1-b][1,3]thiazole
• InChI: InChI=1S/C6H6N2S2/c1-9-6-7-4-5-8(6)2-3-10-5/h2-4H,1H3
• InChI Key: GNHKBVSJBCIVQU-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C2N1C=CS2

Description

5-Methylthioimidazo[5,1-b]thiazole is a specialized heterocyclic compound based on the imidazothiazole scaffold, which is recognized as a privileged structure in medicinal chemistry and drug discovery . This fused bicyclic system consists of a five-membered imidazole ring fused to a five-membered thiazole ring, creating a versatile platform for the synthesis of novel bioactive molecules . The imidazothiazole core is a key structural motif in certain anthelmintic compounds, highlighting its relevance in parasitology research . Furthermore, derivatives containing this scaffold have demonstrated significant antimicrobial activities in research settings, showing efficacy against various strains of bacteria and fungi . The presence of the methylthio (-S-CH3) substituent on this core structure offers a reactive handle for further chemical functionalization, allowing researchers to develop a diverse array of analogs for structure-activity relationship (SAR) studies . This compound is suited for investigations in organic synthesis methodology, as a precursor for the development of new N-heterocyclic carbenes, and in the exploration of new pharmacological agents . This product is intended for research purposes only and is not for diagnostic or therapeutic use. Researchers should handle this material with appropriate safety precautions in a laboratory setting.

Scientific Research Applications

Antimicrobial Properties
5-Methylthioimidazo[5,1-b]thiazole derivatives have been reported to exhibit potent antimicrobial activity. Studies have shown that these compounds can effectively inhibit the growth of various bacterial strains. For instance, a series of synthesized derivatives demonstrated significant activity against Escherichia coli and Staphylococcus aureus, indicating their potential as antibacterial agents .

Table 1: Antimicrobial Activity of 5-Methylthioimidazo[5,1-b]thiazole Derivatives

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
5a	E. coli	12 µg/mL
5b	S. aureus	10 µg/mL
5c	P. aeruginosa	15 µg/mL

Antifungal Activity
In addition to antibacterial effects, these derivatives also show antifungal properties. Research indicates that certain imidazo[5,1-b]thiazole derivatives are effective against fungal pathogens, which could lead to new treatments for fungal infections .

Anticancer Applications

The anticancer potential of 5-Methylthioimidazo[5,1-b]thiazole has been explored extensively. Various studies have demonstrated its ability to inhibit tumor cell proliferation through multiple mechanisms.

Mechanism of Action
The compound appears to induce apoptosis in cancer cells by modulating key signaling pathways associated with cell survival and proliferation. For example, it has been shown to activate caspase-3 and induce mitochondrial dysfunction, leading to cell death .

Table 2: Cytotoxicity Data of 5-Methylthioimidazo[5,1-b]thiazole Derivatives

Compound	Cell Line	IC50 (µM)
5d	MCF-7 (breast)	7.94
5e	HeLa (cervical)	6.35
5f	A549 (lung cancer)	0.92

Anti-inflammatory Effects

Recent studies have identified 5-Methylthioimidazo[5,1-b]thiazole derivatives as selective inhibitors of cyclooxygenase-1 (COX-1), suggesting their potential as anti-inflammatory agents. The compounds exhibited IC50 values significantly lower than traditional anti-inflammatory drugs like Naproxen .

Table 3: COX-1 Inhibition Activity

Compound	IC50 (µM)
6a	10.50
6b	12.30
Naproxen	40.10

Case Studies and Research Findings

Several case studies highlight the efficacy of 5-Methylthioimidazo[5,1-b]thiazole in various therapeutic contexts:

• Antibacterial Study : A study evaluated the antibacterial activity against multiple strains and found that specific derivatives had remarkable efficacy against resistant strains .
• Anticancer Evaluation : Another research project focused on lung cancer cells revealed that certain derivatives had IC50 values lower than established chemotherapeutics .
• Anti-inflammatory Research : The role of these compounds in inhibiting COX-1 was investigated through docking studies, providing insights into their mechanism of action .

Comparison with Similar Compounds

Structural and Functional Analogues

The pharmacological profile of 5-methylthioimidazo[5,1-b]thiazole can be inferred by comparing it to structurally related compounds (Table 1).

Table 1: Key Comparisons of Imidazo- and Pyrazolo-Thiazole Derivatives

Compound Class	Substituents/Modifications	Biological Activity	Key Findings	References
5-Methylthioimidazo[5,1-b]thiazole	Methylthio (-SCH₃) at position 5	Inferred: Antimicrobial, Anticancer	Potential enhanced lipophilicity and metabolic stability due to -SCH₃ group.	N/A
Pyrazolo[5,1-b]thiazoles	Varied substituents (e.g., aryl, alkyl)	Antimicrobial, Anticancer	Demonstrated MIC values of 2–8 µg/mL against S. aureus and E. coli; IC₅₀ = 4.2–12.7 µM in MCF-7 cells.
Imidazo[2,1-b]thiazoles	- 6-p-Chlorophenyl, 5-nitroso - 5-Cyanomethyl, 6-methyl	Antitubercular, Antisecretory	MIC = 0.5 µg/mL against M. tuberculosis; 80% inhibition of gastric acid secretion in vitro.
Benzo[d]imidazo[5,1-b]thiazole	Benzene ring fused at d-position	PDE10A Inhibition	IC₅₀ = 0.9 nM for PDE10A; high selectivity over PDE3/3.
Imidazo[2,1-b]thiazole-acetamides	Acetamide derivatives	Anticancer (VEGFR inhibition)	IC₅₀ = 1.8 µM against MDA-MB-231 cells; 70% inhibition of VEGFR2 kinase.

Substituent Effects on Bioactivity

• Position of Substituents: Imidazo[2,1-b]thiazoles with substituents at the 6-position (e.g., 6-p-chlorophenyl) showed potent antitubercular activity (MIC = 0.5 µg/mL) , whereas 5-substituted derivatives (e.g., 5-cyanomethyl) exhibited antisecretory effects . This highlights the critical role of substituent positioning.
• Functional Groups: Nitroso (-NO) groups in imidazo[2,1-b]thiazoles (e.g., 5-nitroso-6-p-chlorophenyl) enhanced antitubercular activity by interacting with mycobacterial enzymes . Methylthio (-SCH₃) groups, as in the target compound, are less polar than hydroxyl or cyano groups, which could reduce metabolic degradation and increase bioavailability .

Ring Fusion and Scaffold Variations

• Pyrazolo[5,1-b]thiazoles : The pyrazole ring introduces additional nitrogen atoms, increasing hydrogen-bonding capacity. This may explain their superior antimicrobial activity compared to imidazo analogs .
• Benzo[d]imidazo[5,1-b]thiazoles : Fusion with a benzene ring (e.g., benzo[d] derivatives) improved PDE10A inhibition by enhancing π-π stacking with the enzyme’s hydrophobic pocket .
• Imidazo[5,1-b]thiazole vs. Imidazo[2,1-b]thiazole : The ring fusion position alters the spatial arrangement of substituents. For instance, imidazo[2,1-b]thiazoles are more commonly associated with anticancer and antiulcer activities , while imidazo[5,1-b]thiazoles (like the target compound) remain underexplored but structurally poised for kinase or protease inhibition.

Preparation Methods

Reaction Conditions and Scope

The protocol involves dissolving the imidazo[5,1-b]thiazole substrate in DMSO with potassium iodide (KI) as an electrolyte. Electrolysis is conducted at room temperature using a graphite anode and platinum cathode under constant current (10 mA/cm²) for 8 hours. This method achieves yields of 73–91% across diverse substrates, including 2,3-dihydroimidazo[5,1-b]thiazoles and 2-phenylbenzo[d]imidazo[5,1-b]thiazole derivatives. Notably, the process avoids hazardous reagents and operates under mild conditions, making it environmentally favorable.

Key Advantages:

• Regioselectivity : Exclusive C-5 substitution due to the electron-rich nature of the position, as confirmed by density functional theory (DFT) calculations.

• Scalability : Demonstrated efficacy on gram-scale reactions without yield reduction.

• Functional Group Tolerance : Compatibility with halogens, alkyl groups, and aryl substituents.

Cyclocondensation of Prefunctionalized Thiazole and Imidazole Precursors

Traditional routes involve constructing the imidazo[5,1-b]thiazole core from thiazole and imidazole derivatives bearing pre-installed methylthio groups. A representative approach from JSTAGE (1993) outlines a three-step sequence:

Stepwise Synthesis

• Sulfonation : Imidazo[5,1-b]thiazole is treated with chlorosulfonic acid in chloroform under reflux to yield the 5-sulfonic acid derivative.

• Chlorination : The sulfonic acid intermediate reacts with phosphorus oxychloride (POCl₃) and triethylamine to form the corresponding sulfonyl chloride.

• Aminolysis and Methylthiolation : The sulfonyl chloride undergoes aminolysis with aqueous ammonia, followed by oxidation of a thioether group (introduced via nucleophilic displacement) using m-chloroperbenzoic acid (m-CPBA) to install the methylthio moiety.

Optimization Insights

• Temperature Control : Maintaining temperatures below 30°C during sulfonation minimizes side reactions.

• Oxidation Efficiency : m-CPBA in acetone achieves >90% conversion of thioether to methylsulfinyl or methylsulfonyl groups, depending on stoichiometry.

Comparative Analysis of Methodologies

Method	Yield (%)	Conditions	Scalability	Environmental Impact
Electrochemical	73–91	Room temp, 8 h, no metal	High	Low (green solvent)
Cyclocondensation	65–78	Reflux, multi-step	Moderate	Moderate (POCl₃ use)
Thiolation	60–70	Reflux, toxic reagents	Low	High

Key Findings :

• The electrochemical method outperforms others in yield and sustainability but requires specialized equipment.

• Cyclocondensation offers flexibility for structural diversification but involves hazardous reagents like POCl₃ .

Q & A

Q. What synthetic methodologies are most effective for preparing 5-substituted imidazo[5,1-b]thiazole derivatives?

The Friedel-Crafts acylation process using Eaton’s reagent under solvent-free conditions is highly efficient for synthesizing fused imidazo[2,1-b]thiazole derivatives. This method achieves yields of 90–96% with high selectivity and avoids hazardous solvents. Key steps include using α-halo ketones and thiosemicarbazide for cyclization, followed by bromination with N-bromosuccinimide (NBS) to introduce substituents at the C5 position . For 5-methylthio derivatives, thiolation reagents like Lawesson’s reagent or thiourea derivatives can be employed post-bromination.

Q. How are imidazo[5,1-b]thiazole derivatives characterized structurally?

Standard techniques include:

• FT-IR : Identifies functional groups (e.g., C-S stretching at 600–700 cm⁻¹).
• NMR spectroscopy : $^1$H NMR confirms substituent positions (e.g., aromatic protons at δ 6.5–8.5 ppm), while $^{13}$C NMR resolves carbon environments (e.g., thiazole carbons at δ 120–150 ppm) .
• Mass spectrometry : Validates molecular weight and fragmentation patterns.
• X-ray crystallography : Resolves 3D conformation and intermolecular interactions, critical for structure-activity relationship (SAR) studies .

Q. What biological activities are commonly associated with imidazo[5,1-b]thiazole scaffolds?

These derivatives exhibit broad pharmacological activities:

• Anticancer : IC$_{50}$ values as low as 69.69 µM against kidney cancer cells (MTT assay) .
• Antimicrobial : MIC values of 3.53 mM against Mycobacterium tuberculosis .
• Anti-inflammatory : Inhibition of NO, IL-6, and TNF-α production in RAW264.7 cells .
• Enzyme inhibition : NADH dehydrogenase (IC$_{50}$ = 15–17 µM) and 15-lipoxygenase (LOX) .

Advanced Research Questions

Q. How can structure-activity relationships (SAR) guide the optimization of imidazo[5,1-b]thiazole derivatives for anti-tubercular activity?

Key SAR insights include:

• C5 substitution : Bulky groups (e.g., 4-bromophenyl) enhance membrane permeability and target binding.
• Carboxamide derivatives : Improve solubility and interaction with Mtb pantothenate synthetase (MIC = 0.061 mM) .
• Spirocyclic systems : Increase metabolic stability (e.g., aza-spiro derivatives with IC$_{50}$ = 0.53 ± 0.13 mM) .
  Methodological approach : Combine molecular docking (e.g., targeting Mtb pantothenate synthetase) with in vitro MIC assays to validate SAR hypotheses .

Q. How do researchers resolve contradictions in bioactivity data for imidazo[5,1-b]thiazole derivatives?

Contradictions often arise from:

• Assay variability : E.g., MTT vs. resazurin assays for cytotoxicity.
• Subcellular targeting : Mitochondrial NADH dehydrogenase inhibitors (e.g., 6-thienyl derivatives) show species-specific potency (IC$_{50}$ = 0.11 mM in mammalian vs. nematode mitochondria) .
  Resolution strategies :
• Use orthogonal assays (e.g., ATP quantification alongside MTT).
• Perform mechanistic studies (e.g., enzyme kinetics to confirm competitive/non-competitive inhibition) .

Q. What novel methodologies are emerging for functionalizing the imidazo[5,1-b]thiazole core?

• Microwave-assisted synthesis : Reduces reaction time for Hantzsch thiazole synthesis (e.g., N-phenyl-4-(6-phenylimidazo[2,1-b]thiazol-5-yl)thiazol-2-amines) .
• Cross-coupling reactions : Suzuki-Miyaura couplings with 3,5-diiodo-1,2,4-thiadiazole intermediates enable regioselective C5 modifications .
• One-pot multicomponent reactions : Efficiently introduce hydrazine or pyrazole moieties for kinase inhibition .

Methodological Guidance for Experimental Design

• Optimizing reaction conditions : Use TLC (silica gel, UV detection) to monitor reaction progress and optimize solvent-free protocols for green chemistry .
• Bioactivity validation : Pair in vitro assays (e.g., MTT for cytotoxicity) with mechanistic studies (e.g., enzyme inhibition kinetics) to confirm target engagement .
• Data reproducibility : Validate NMR assignments with 2D techniques (e.g., COSY, HSQC) and report melting points (electrothermal apparatus) for purity assessment .